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Compound of Interest

Compound Name: Methyl vinyl sulfone

Cat. No.: B151964

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of methyl vinyl sulfone
(MVS), a valuable reagent in organic synthesis and drug development. This document details
its commercial availability, purity grades, and provides cited experimental protocols for its
synthesis and purification.

Commercial Sources and Purity Grades

Methyl vinyl sulfone is commercially available from a variety of chemical suppliers in several
purity grades. The most common grades are 95%, 296%, and >97%. It is important for
researchers to note that the stated purity on the label may be a minimum specification, and the
actual purity of a specific lot can be higher. For instance, a certificate of analysis for a 95%
stabilized grade from one supplier showed an actual purity of 98.2%. For applications requiring
the highest purity, it is recommended to consult the supplier's specific lot analysis.

Below is a summary of major commercial suppliers and the typical purity grades they offer.
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Supplier Stated Purity Grade(s) Notes

) ) Often contains p-tert-
Sigma-Aldrich (Merck) >97% N

butylphenol as a stabilizer.

Thermo Scientific Chemicals A certificate of analysis for a
(part of Thermo Fisher 95% (stabilized) 95% grade indicated an actual
Scientific) purity of 98.2%.
Aladdin Scientific >96%[1] Available in various quantities.

) Not specified, refer to
Santa Cruz Biotechnology - ] Offered for research use.
Certificate of Analysis[2]

Purity not specified on the Certificate of Analysis available
A Chemtek
product page[3] upon request.

o ) Purity not specified on the ) )
India Fine Chemicals Inquire for details.[4]
product page

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and purification of
methyl vinyl sulfone, based on established laboratory procedures.

Synthesis of Methyl Vinyl Sulfone from 2-
(Methylsulfonyl)ethanol

This method involves the reaction of 2-(methylsulfonyl)ethanol with methanesulfonyl chloride in
the presence of a base.

Materials:

2-(Methylsulfonyl)ethanol

Triethylamine (TEA)

Methanesulfonyl chloride

Dichloromethane (DCM)
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o Saturated aqueous sodium hydrogen carbonate solution
¢ 2N Hydrochloric acid (HCI)

e Anhydrous magnesium sulfate

Procedure:[5]

« In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve 2-(methylsulfonyl)ethanol (1 g, 8.05 mmol) and triethylamine (1.23 mL, 8.85 mmol)
in dichloromethane (10 mL).

e Cool the stirred solution to 0 °C in an ice bath.
e Slowly add methanesulfonyl chloride (0.68 mL, 8.85 mmol) dropwise to the reaction mixture.
o Continue stirring the mixture at 0 °C for 1.5 hours.

 After the reaction is complete, pour the mixture into a separatory funnel containing a
saturated aqueous solution of sodium hydrogen carbonate.

o Separate the organic layer.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash them sequentially with saturated aqueous sodium
hydrogen carbonate and 2N HCI.

» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the solution and concentrate it under reduced pressure to yield the crude product.

Purification of Methyl Vinyl Sulfone

Purification of the crude methyl vinyl sulfone is typically achieved by vacuum distillation. For
higher purity, a fractional distillation apparatus can be employed.

Procedure for Vacuum Distillation:
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Assemble a vacuum distillation apparatus.

Place the crude methyl vinyl sulfone in the distillation flask with a stir bar.

Gradually apply vacuum and heat the flask.

Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 115-117 °C
at 19 mmHg).

For enhanced purification, passing the crude product through a column of alumina before
distillation can remove polar impurities.[6]

Visualizing the Workflow

The following diagrams illustrate the key processes described in this guide.

Click to download full resolution via product page

Synthesis and Purification Workflow for Methyl Vinyl Sulfone.
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Purification Pathways for Methyl Vinyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl Vinyl Sulfone: A Technical Guide to Commercial
Sources, Purity, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151964#commercial-sources-and-purity-grades-of-
methyl-vinyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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